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Compound of Interest

Compound Name: Oxocularine
CAS No.: 3395-23-1
Cat. No.: B15490038
Get Quote
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For Immediate Release

[City, State] — November 28, 2025 — A comprehensive technical guide on the cularine alkaloid,
Oxocularine, has been compiled to serve as a vital resource for researchers, scientists, and
professionals in drug development. This document details the chemical structure, synthesis,
and biological significance of this natural compound, offering an in-depth look into its scientific
landscape.

Chemical Structure and Identification

Oxocularine is a member of the cularine alkaloid family, a class of isoquinoline alkaloids
characterized by a dibenzo[b,floxepine ring system. First isolated from Corydalis claviculata (L.)
DC (Fumariaceae), its definitive chemical structure was elucidated through spectroscopic
analysis and total synthesis.[1]

Systematic Name (IUPAC): (1S)-6,7,12,12a-tetrahydro-2,3-dimethoxy-1-methoxycarbonyl-
[2]benzoxepino[2,3,4-ijlisoquinolin-10-one

CAS Registry Number: 90038-93-6
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Chemical Formula: C21H21NOe
Molecular Weight: 383.39 g/mol
Below is a two-dimensional representation of the chemical structure of Oxocularine:

The imadge yau are
requesting does not exist

ar is no longer available.

| Mgur.com

Synthesis and Spectroscopic Data

The total synthesis of Oxocularine, along with other cularine alkaloids such as cularine,
dioxocularine, and 4-hydroxycularine, has been successfully achieved.[3] A key strategic step
in its synthesis involves the utilization of 10,11-dihydrodibenz[b,floxepin-10-ones as crucial
intermediates.[3]

Spectroscopic data are fundamental for the structural elucidation and verification of
Oxocularine. While specific, detailed experimental spectra for Oxocularine are not broadly
available in public databases, the characteristic spectroscopic features of the cularine alkaloid
scaffold are well-documented.

Table 1: Predicted Spectroscopic Data for Oxocularine
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Spectroscopic Technique Key Predicted Features

Aromatic protons in the range of 6 6.5-7.5 ppm.

Methoxy group protons as singlets around & 3.8-

1H NMR
4.0 ppm. Protons of the tetrahydroisoquinoline
and oxepine rings in the aliphatic region.
Carbonyl carbon of the lactam around & 160-
170 ppm. Aromatic carbons between 4 110-150
13C NMR ppm. Methoxy group carbons around & 55-60

ppm. Aliphatic carbons of the core structure in

the upfield region.

Expected molecular ion peak [M]* at m/z

383.39, with characteristic fragmentation
Mass Spectrometry (MS) )

patterns corresponding to the loss of methoxy

and carbonyl groups.

Experimental Protocols

The isolation and synthesis of cularine alkaloids involve multi-step procedures requiring careful
execution and purification.

General Isolation Protocol for Cularine Alkaloids

A general workflow for the isolation of alkaloids from plant material is depicted below. This
process typically involves extraction, acid-base partitioning, and chromatographic separation.

: = Step 1 _| Maceration with Solvent | Step2 _[ o |_Step3 [ 'Solvent Evap | stepa [, ] swp5.| «C : | step6
Dt i Dzl (e, Methanol) | | it | | (Crude Extract) | [ i | (e.g., Column Chromatography, HPLC) |

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of cularine alkaloids.

Key Synthetic Reaction: Pictet-Spengler Reaction
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A foundational reaction in the synthesis of many isoquinoline alkaloids is the Pictet-Spengler
reaction. This involves the condensation of a -arylethylamine with an aldehyde or ketone
followed by ring closure.

. X . Intramolecular .
B-Arylethylamine + Aldehyde/Ketone Condensation Iminiursnc?(;ilf I‘i ‘:esrel;e diate Ring Closure Electrophilic Aromatic Deprotonation Tetrahydroisoquinoline Core
Substitution

Click to download full resolution via product page

Caption: The core mechanism of the Pictet-Spengler reaction.

Biological Activity and Signaling Pathways

Cularine alkaloids as a class have been reported to exhibit a range of biological activities.
While specific studies on the bioactivity of Oxocularine are limited, related compounds have
shown potential in several areas. The oxazoline and quinoxaline moieties, which share
structural similarities with fragments of the cularine skeleton, are present in many biologically
active compounds with activities including antibacterial, antifungal, antitumor, and anti-
inflammatory properties.[4]

The precise signaling pathways modulated by Oxocularine have not yet been elucidated.
However, based on the activities of related isoquinoline alkaloids, potential interactions with
pathways involved in cell cycle regulation and apoptosis could be areas for future investigation.

For instance, some alkaloids are known to influence key signaling cascades such as the
MAPK/NF-kB and PI3K/Akt pathways, which are critical in cellular processes like inflammation
and survival. Further research is necessary to determine if Oxocularine exerts its effects
through these or other signaling networks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. researchgate.net [researchgate.net]
e 2. pubs.acs.org [pubs.acs.org]
¢ 3. researchgate.net [researchgate.net]

¢ 4. Human Metabolome Database: 1H NMR Spectrum (1D, 400 MHz, CDCI3, experimental)
(HMDBO0041822) [hmdb.ca]

¢ To cite this document: BenchChem. [Unveiling the Molecular Architecture of Oxocularine: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15490038/docs?utm_src=pdf-body-img#unveiling-the-molecular-architecture-of-oxocularine-a-technical-guide
https://www.benchchem.com/product/b15490038?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/231715484_Three_New_Cularine_Alkaloids_Culacorine_Norcularicine_and_Oxocularine
https://pubs.acs.org/doi/10.1021/np50030a009
https://www.researchgate.net/publication/252930758_Synthesis_of_34-Dioxocularine_and_Aristocularine_Alkaloids_in_a_Convergent_Route_from_Aryloxy-phenyl_Acetamides_Involving_Oxalyl_Chloride-Lewis_Acid
https://hmdb.ca/spectra/nmr_one_d/2100
https://hmdb.ca/spectra/nmr_one_d/2100
https://www.benchchem.com/product/b15490038/docs#unveiling-the-molecular-architecture-of-oxocularine-a-technical-guide
https://www.benchchem.com/product/b15490038/docs#unveiling-the-molecular-architecture-of-oxocularine-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15490038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b15490038/docs#unveiling-the-molecular-architecture-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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